3-Chloro-2-methyl-1-propene

• CAS No.: 563-47-3
• Product Name: 3-Chloro-2-methyl-1-propene
• Molecular Formula: C4H7Cl; ClCH2(CH3)C=CH2; C4H7Cl
• Molecular Weight: 90.55 g/mol
• IUPAC Name: 3-chloro-2-methylprop-1-ene
• Standard InChI: InChI=1S/C4H7Cl/c1-4(2)3-5/h1,3H2,2H3
• Standard InChIKey: OHXAOPZTJOUYKM-UHFFFAOYSA-N
• Impurities: Under the influence of light and/or heat, the formation of low concentrations of dimeric methallyl chloride occurs.
• SMILES: CC(=C)CCl
• Canonical SMILES: CC(=C)CCl
• Boiling Point: 160 to 162 °F at 760 mm Hg (NTP, 1992); 71.5 °C; 71-72 °C; 72 °C
• Colorform: COLORLESS TO STRAW-COLORED LIQUID
• Density: 0.928 at 68 °F (USCG, 1999); 0.9210 at 15 °C/4 °C; 0.9165 at 20 °C/4 °C; Relative density (water = 1): 0.92
• Flash Point: 9 °F (NTP, 1992); -3 °F (OPEN CUP); 92 °F (-12 °C) (CLOSED CUP); -12 °C c.c.
• Melting Point: less than -112 °F (NTP, 1992); < -80 °C; -80 °C
• Physical Description: Methylallyl chloride appears as a colorless to straw-colored liquid with a sharp penetrating odor. Less dense than water and insoluble in water. Flash point below 0°F. May be toxic by ingestion. Irritating to skin and eyes. Used to make plastics and pharmaceuticals.; Liquid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: 3-Chloro-2-methylpropene is a synthetic, flammable, volatile, colorless to straw-colored liquid that is insoluble in water and soluble in chloroform, acetone, alcohol, ether and benzene. It is used primarily as a chemical intermediate in the production of carbofuran, a carbamate insecticide; used in the production of herbicides, plastics, pharmaceuticals, and other organic as well as an additive in textiles and perfumes. When heated to decomposition, it emits toxic fumes of hydrochloric acid and other chlorinated compounds. Contact exposure of this substance causes irritation of the eyes and skin. Inhalation can lead to irritation of the respiratory tract and depression of the central nervous system. Breathing at high levels of 3-chloro-2-methylpropene vapors may induce coughing, gasping, breathing difficulties and extreme respiratory distress, even coma. It is reasonably anticipated to be a human carcinogen. (NCI05); 3-Chloro-2-methylpropene is an organochlorine compound.; Methylallyl chloride appears as a colorless to straw-colored liquid with a sharp penetrating odor. Less dense than water and insoluble in water. Flash point below 0°F. May be toxic by ingestion. Irritating to skin and eyes. Used to make plastics and pharmaceuticals.
• Shelf Life: VOLATILE
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.02 M; Miscible in alcohol and ether, very soluble in chloroform, and soluble in acetone.; Solubility in water at 20 °C is ca. 0.05 wt%; water solubility in methylallyl chloride is 0.04 wt%.; 1400 mg/l in water at 25 °C.; Solubility in water, g/100ml at 25 °C: 0.14 (very poor)
• Synonyms: 3-Chloro-2-methyl-propene; 1-Chloro-2-methyl-2-propene; 2-(Chloromethyl)-1-propene; 2-Methallyl Chloride; 2-Methyl-2-propenyl Chloride; 2-Methyl-3-chloro-1-propene; 2-Methyl-3-chloropropene; 2-Methylallyl Chloride; 3-Chloro-2-methyl-1-propene; 3-Chlo
• Vapor Density: 3.12 (NTP, 1992) (Relative to Air); 3.1 (AIR= 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: 101.7 mm Hg at 68 °F (NTP, 1992); 101.70 mmHg; 101.7 mm Hg (13.53 x 10 +3 Pa) @ 20 °C; Vapor pressure, kPa at 20 °C: 14
• PubChem Compound: 11241
• Last Modified: Nov 11 2021